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Compound of Interest

Compound Name: VMD-928

Cat. No.: B15617439

VMD-928 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with detailed information regarding the kinase selectivity profile of VMD-928.
Below you will find troubleshooting guides and frequently asked questions in a structured
guestion-and-answer format to assist with your experimental design and data interpretation.

VMD-928 Kinase Selectivity Profile

VMD-928 is a first-in-class, orally bioavailable, allosteric, and irreversible selective inhibitor of
Tropomyosin receptor kinase A (TrkA), also known as NTRKZ1.[1][2][3] Its high selectivity is a
key feature of its mechanism of action.

Data Presentation: Kinase Selectivity

Quantitative data from a comprehensive in vitro screen of VMD-928 against a large panel of
kinases demonstrates its high selectivity for TrkA. While specific IC50 values for the entire
panel are not publicly available, the key findings are summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15617439?utm_src=pdf-interest
https://www.benchchem.com/product/b15617439?utm_src=pdf-body
https://www.benchchem.com/product/b15617439?utm_src=pdf-body
https://www.benchchem.com/product/b15617439?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_In_Vitro_Kinase_Assay_Protocol_for_the_Allosteric_Inhibitor_hTrkA_IN_2.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_and_Evaluation_of_2_Bromoacrylamide_Based_Irreversible_Kinase_Inhibitors.pdf
https://www.assayquant.com/learn/continuous-tdi-assays
https://www.benchchem.com/product/b15617439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

Target Kinase

Description

Selectivity Finding

Reference

TrkA (NTRK1)

Primary target; a
receptor tyrosine
kinase involved in cell
proliferation,
differentiation, and

survival.

High Potency and
Selectivity

[11(21[4]

TrkB (NTRK2)

Closely related
neurotrophic receptor

tyrosine kinase.

Little to no activity

[1]5]

TrkC (NTRK3)

Closely related
neurotrophic receptor

tyrosine kinase.

Little to no activity

[1]5]

Kinase Panel

A broad panel of 348

other kinases.

Little to no activity
observed against the

panel.

[1]5]

Note: The high selectivity of VMD-928 for TrkA over TrkB and TrkC is significant, as pan-Trk
inhibitors can have off-target effects related to the inhibition of TrkB and TrkC.

Signaling Pathway and Experimental Workflow
TrkA Signaling Pathway and VMD-928's Point of

Intervention
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VMD-928 allosterically and irreversibly binds to TrkA, preventing its activation and downstream
signaling.

General Experimental Workflow for Kinase Selectivity
Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2. benchchem.com [benchchem.com]
» 3. assayquant.com [assayquant.com]

» 4. Assessing reversible and irreversible binding effects of kinase covalent inhibitors through
ADP-Glo assays - PubMed [pubmed.ncbi.nlm.nih.gov]

» 5. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [VMD-928 selectivity profiling against other kinases].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617439#vmd-928-selectivity-profiling-against-
other-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15617439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

